1-Benzyl-7-chloro-1,2,3,4-tetrahydroisoquinoline

• Molecular Formula: C16H16ClN
• Molecular Weight: 257.76 g/mol
• IUPAC Name: 1-benzyl-7-chloro-1,2,3,4-tetrahydroisoquinoline
• InChI: InChI=1S/C16H16ClN/c17-14-7-6-13-8-9-18-16(15(13)11-14)10-12-4-2-1-3-5-12/h1-7,11,16,18H,8-10H2
• InChI Key: QBPBFTOVAYMCQA-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(C2=C1C=CC(=C2)Cl)CC3=CC=CC=C3

Description

1-Benzyl-7-chloro-1,2,3,4-tetrahydroisoquinoline is a synthetic compound belonging to the class of tetrahydroisoquinolines. These compounds are known for their diverse biological activities and have garnered significant attention in medicinal chemistry

Preparation Methods

The synthesis of 1-Benzyl-7-chloro-1,2,3,4-tetrahydroisoquinoline can be achieved through several synthetic routes. One common method involves the Pictet-Spengler reaction, where phenylethylamine derivatives react with aldehydes in the presence of an acid catalyst . Another approach is the Strecker reaction, which involves the reaction of iodophenethylamines with phenylacetaldehydes, followed by treatment with i-propyl magnesium chloride . Industrial production methods often employ multicomponent reactions to improve yield and selectivity .

Chemical Reactions Analysis

1-Benzyl-7-chloro-1,2,3,4-tetrahydroisoquinoline undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form quinoline derivatives.

Reduction: Reduction reactions can convert it into dihydro derivatives.

Substitution: The chlorine atom can be substituted with other functional groups using nucleophilic substitution reactions. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide and reducing agents like sodium borohydride.

Scientific Research Applications

1-Benzyl-7-chloro-1,2,3,4-tetrahydroisoquinoline has several scientific research applications:

Chemistry: It serves as a precursor for the synthesis of various alkaloids and bioactive molecules.

Biology: It is used in studies related to neurodegenerative disorders due to its structural similarity to natural isoquinoline alkaloids.

Medicine: This compound has potential therapeutic applications in treating infections and neurodegenerative diseases.

Industry: It is used in the development of new materials and catalysts.

Mechanism of Action

The mechanism of action of 1-Benzyl-7-chloro-1,2,3,4-tetrahydroisoquinoline involves its interaction with specific molecular targets and pathways. It is known to inhibit certain enzymes and receptors, leading to its biological effects. The compound’s structure allows it to interact with neuroreceptors, making it a potential candidate for treating neurological conditions .

Comparison with Similar Compounds

1-Benzyl-7-chloro-1,2,3,4-tetrahydroisoquinoline can be compared with other tetrahydroisoquinoline derivatives such as:

1-Benzyl-1,2,3,4-tetrahydroisoquinoline: Lacks the chlorine atom, resulting in different biological activities.

7-Chloro-1,2,3,4-tetrahydroisoquinoline: Lacks the benzyl group, affecting its interaction with molecular targets.

1-Benzyl-6-chloro-1,2,3,4-tetrahydroisoquinoline: The position of the chlorine atom is different, leading to variations in its chemical reactivity and biological effects